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Compound of Interest

Compound Name: 2-Naphthyl acetate

Cat. No.: B073860 Get Quote

Essential Safety and Handling Guide for 2-Naphthyl
Acetate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 2-Naphthyl acetate in a laboratory setting. Adherence to

these guidelines is critical for ensuring the safety of researchers, scientists, and drug

development professionals.

Chemical Identifier:

Name: 2-Naphthyl acetate

Synonyms: β-Naphthyl acetate, 2-Naphthalenol acetate

CAS Number: 1523-11-1

Molecular Formula: C₁₂H₁₀O₂

Molecular Weight: 186.21 g/mol

Physical and Chemical Properties:
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Property Value Source

Appearance
White powder/crystalline solid.

[1][2][3]

ChemicalBook, ChemBK,

Fisher Scientific

Melting Point 67-71 °C (153-160 °F).[1][2]
ChemicalBook, ChemBK,

Fisher Scientific

Boiling Point 310 °C (590 °F). ChemicalBook

Solubility
Insoluble in water; Soluble in

ethanol, ether, and chloroform.
ChemicalBook, ChemBK

Storage Temperature
Refrigerator (approx.

4°C/39°F).

ChemicalBook, Suvchem

Laboratory Chemicals

Hazard Identification and Personal Protective Equipment
(PPE)
2-Naphthyl acetate is considered a hazardous substance that can cause serious eye damage

and may cause skin and respiratory tract irritation. The toxicological properties have not been

fully investigated. Therefore, strict adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment:
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Protection Type Specification Rationale

Eye Protection

Chemical safety goggles or

eyeglasses as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.

To prevent eye contact which

can cause serious damage.

Skin Protection

Appropriate protective gloves

(e.g., nitrile rubber,

polychloroprene, butyl rubber,

fluorocaoutchouc, polyvinyl

chloride). Wear appropriate

protective clothing to minimize

skin contact.

To prevent skin irritation and

potential absorption.

Respiratory Protection

A NIOSH or European

Standard EN 149 approved

respirator should be used

when necessary, such as when

ventilation is inadequate or

dust is generated. Follow

OSHA respirator regulations in

29 CFR 1910.134.

To prevent inhalation of dust

which may cause respiratory

tract irritation.

Operational Plan: Handling and Storage
Engineering Controls:

Work in a well-ventilated area. Facilities should be equipped with an eyewash station and a

safety shower.

Use local exhaust ventilation to control airborne levels.

Minimize dust generation and accumulation.

Handling Procedures:
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Wash hands thoroughly after handling.

Avoid contact with eyes, skin, and clothing.

Do not ingest or inhale.

Keep the container tightly closed when not in use.

Remove and wash contaminated clothing before reuse.

Storage Procedures:

Store in a tightly closed container.

Keep in a dry, cool, and well-ventilated place.

Store in a refrigerator at approximately 4°C (39°F).

Incompatible with strong oxidizing agents, strong reducing agents, acids, and bases.

Emergency Procedures
First Aid Measures:
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Exposure Route First Aid Protocol

Eyes

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Skin

Flush skin with plenty of soap and water for at

least 15 minutes while removing contaminated

clothing and shoes. Get medical aid if irritation

develops or persists.

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical

aid.

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and drink

2-4 cupfuls of milk or water. Get medical aid.

Spill Response:

Evacuate personnel from the area.

Wear appropriate PPE as outlined above.

Avoid generating dusty conditions.

For small spills, vacuum or sweep up the material and place it into a suitable, labeled

disposal container.

Clean up spills immediately and provide ventilation.

Disposal Plan
Dispose of waste in accordance with all applicable federal, state, and local environmental

regulations.
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Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.

Consult a licensed professional waste disposal service.

One method of disposal is to dissolve or mix the material with a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber.

Decontaminate empty containers before disposal.

Experimental Workflow Diagram
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Workflow for Handling 2-Naphthyl Acetate

Preparation

Handling & Experimentation

Cleanup & Disposal Storage

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

Ensure Proper Ventilation
(Fume Hood)

Weigh 2-Naphthyl Acetate
(Minimize Dust)

Perform Experimental Procedure

Keep Container Tightly Closed When Not in Use

Decontaminate Work Surfaces Store in a Tightly Sealed Container
in a Refrigerator (~4°C)

Dispose of Waste in Labeled Container

Remove and Clean/Dispose of PPE

Wash Hands Thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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